![molecular formula C12H23NO3 B4007074 1-[1-(2,3-dihydroxypropyl)piperidin-4-yl]butan-1-one](/img/structure/B4007074.png)
1-[1-(2,3-dihydroxypropyl)piperidin-4-yl]butan-1-one
Overview
Description
1-[1-(2,3-dihydroxypropyl)piperidin-4-yl]butan-1-one is a useful research compound. Its molecular formula is C12H23NO3 and its molecular weight is 229.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 229.16779360 g/mol and the complexity rating of the compound is 212. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Applications
Piperidine derivatives, including 1-substituted piperidines, have been extensively studied for their pharmacological properties. These compounds, such as trihexyphenidyl, biperiden, and others, display a variety of pharmacological activities, indicating the potential of structurally related compounds in drug discovery and development. The research by Vardanyan highlights the importance of these derivatives in synthesizing compounds with significant pharmacological properties, underlining the broad relevance of piperidine-based structures in medicinal chemistry (Vardanyan, 2018).
Organic Synthesis and Chemical Reactions
The synthesis and reactions of piperidine derivatives are of significant interest in organic chemistry. For example, Smaliy et al. developed a novel method for synthesizing 3-(pyrrolidin-1-yl)piperidine, demonstrating the versatility of piperidine compounds in chemical synthesis and the development of new synthetic methodologies. This research showcases the potential for creating complex molecules from simple piperidine precursors, which could extend to the synthesis and functionalization of compounds like "1-[1-(2,3-dihydroxypropyl)piperidin-4-yl]butan-1-one" (Smaliy et al., 2011).
Materials Science and Polymer Chemistry
In the realm of materials science, piperidine derivatives have been explored for their potential in creating advanced materials. For instance, the study by Olsson et al. on poly(arylene piperidinium) hydroxide ion exchange membranes for alkaline fuel cells illustrates the application of piperidine structures in developing new materials with specific functionalities. These membranes exhibit excellent alkaline stability and conductivity, highlighting the utility of piperidine derivatives in engineering applications that require specific chemical and physical properties (Olsson et al., 2018).
Properties
IUPAC Name |
1-[1-(2,3-dihydroxypropyl)piperidin-4-yl]butan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO3/c1-2-3-12(16)10-4-6-13(7-5-10)8-11(15)9-14/h10-11,14-15H,2-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWWPOGOTXNNOHE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C1CCN(CC1)CC(CO)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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